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Compound of Interest

Compound Name: Ethyl 4-chloropicolinate

CAS No.: 64064-56-8

Cat. No.: B151662

Get Quote

Ethyl 4-chloropicolinate (C₈H₈ClNO₂) is a substituted pyridine derivative that serves as a

crucial intermediate in the synthesis of complex organic molecules.[1][2] Its structural

backbone, a pyridine ring functionalized with both a chloro- and an ethyl ester group, makes it

a versatile building block. Notably, it is a reactant in the synthesis of potent and selective

inhibitors of the transforming growth factor-β type I receptor (ALK5), which are investigated in

cancer therapy research.[1][2][3][4]

Given its significance in medicinal chemistry and drug development, rigorous structural

verification is not merely an academic exercise; it is a prerequisite for ensuring the integrity of

downstream synthesis and the efficacy and safety of the final active pharmaceutical ingredients

(APIs). This guide provides a comprehensive, multi-technique approach to the structural

elucidation of Ethyl 4-chloropicolinate, framed from the perspective of applied science. Our

methodology is designed as a self-validating system, where data from orthogonal analytical

techniques converge to provide an unambiguous structural assignment.

Foundational Analysis: Molecular Formula and
Physical Properties
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Before delving into spectroscopic analysis, establishing the compound's basic properties is

essential. These data provide the foundational parameters against which spectroscopic results

will be validated.

Property Value Source

Molecular Formula C₈H₈ClNO₂ [1][5][6]

Molecular Weight 185.61 g/mol [5][7][8]

Exact Mass 185.024 Da [1][6]

Appearance
Colorless to light yellow

liquid/semi-solid
[4]

Density ~1.246 g/cm³ [1]

Boiling Point
~278.6 °C at 760 mmHg

(Predicted)
[1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Proton and Carbon Skeleton
NMR spectroscopy is the cornerstone of organic structure determination, providing detailed

information about the chemical environment, connectivity, and spatial relationships of atoms

within a molecule. For Ethyl 4-chloropicolinate, both ¹H and ¹³C NMR are required for a

complete assignment.

Causality Behind Experimental Choices
The choice of solvent is critical. Deuterated chloroform (CDCl₃) is a common choice for its

excellent solubilizing power for moderately polar organics and its single, well-defined solvent

peak. Tetramethylsilane (TMS) is added as an internal standard; its 12 equivalent protons

produce a sharp singlet at 0 ppm, providing a reliable reference point that does not interfere

with the analyte's signals.[3] A standard 400 MHz spectrometer offers sufficient resolution for

unambiguous analysis of this molecule.[3][4]

Experimental Protocol: ¹H and ¹³C NMR
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Sample Preparation: Dissolve approximately 10-20 mg of Ethyl 4-chloropicolinate in ~0.6

mL of deuterated chloroform (CDCl₃).

Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal standard (0

ppm).

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Acquire the spectrum on a 400 MHz NMR spectrometer.

¹H NMR Acquisition: Acquire the proton spectrum using standard parameters (e.g., 16 scans,

1-second relaxation delay).

¹³C NMR Acquisition: Acquire the proton-decoupled carbon spectrum using standard

parameters (e.g., 1024 scans, 2-second relaxation delay).

Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier

transformation, phase correction, and baseline correction. Calibrate the spectrum by setting

the TMS peak to 0 ppm.

Data Interpretation: A Self-Validating System
The predicted ¹H and ¹³C NMR data must align perfectly with the proposed structure. The

chemical shifts are influenced by the electron-withdrawing effects of the nitrogen atom, the

chlorine atom, and the carbonyl group.

Table 2.1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
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Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment Rationale

~8.66 Doublet (d) 1H ~5.0 Hz H-6

Adjacent to

the

electronegati

ve ring

nitrogen,

resulting in

significant

deshielding.

Coupled to H-

5.

~8.13 Doublet (d) 1H ~2.0 Hz H-3

Deshielded

by the

adjacent

ester group

and ring

nitrogen.

Coupled to H-

5.

~7.49
Doublet of

Doublets (dd)
1H ~5.0, ~2.0 Hz H-5

Coupled to

both H-6 and

H-3, resulting

in a dd

pattern.

Influenced by

the adjacent

chlorine

atom.

~4.47 Quartet (q) 2H ~7.0 Hz -OCH₂CH₃ Methylene

protons

adjacent to

the ester

oxygen.
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Coupled to

the methyl

protons.

~1.46 Triplet (t) 3H ~7.0 Hz -OCH₂CH₃

Methyl

protons of the

ethyl group.

Coupled to

the

methylene

protons.

Note: Data

synthesized

from

available

literature for

similar

compounds.

[4][9]

Table 2.2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~164.5 C=O
Carbonyl carbon of the ester

group, highly deshielded.

~151.0 C-6
Aromatic carbon adjacent to

nitrogen, deshielded.

~149.0 C-2
Aromatic carbon bonded to the

ester group, deshielded.

~145.0 C-4

Aromatic carbon bonded to

chlorine. The one-bond

chlorine-isotope effect can

sometimes be observed,

providing a tool for identifying

chlorinated carbons.[10][11]

~126.0 C-5 Aromatic carbon.

~122.0 C-3 Aromatic carbon.

~62.0 -OCH₂CH₃
Methylene carbon of the ethyl

ester.

~14.0 -OCH₂CH₃
Methyl carbon of the ethyl

ester.

Note: Chemical shifts are

estimations based on standard

values for substituted pyridines

and esters.[12][13]

Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. The absorption of infrared radiation corresponds to specific molecular vibrations

(stretching, bending), providing a "fingerprint" of the molecule's covalent bonds.
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Causality Behind Experimental Choices
Attenuated Total Reflectance (ATR) is the preferred method for a liquid or semi-solid sample

like Ethyl 4-chloropicolinate. It requires minimal sample preparation, avoids the use of

solvents or KBr pellets, and provides high-quality, reproducible spectra by bringing the sample

into direct contact with a high-refractive-index crystal (e.g., diamond or zinc selenide).[14]

Experimental Protocol: FTIR-ATR
Background Scan: Record a background spectrum of the clean, empty ATR crystal to

account for atmospheric CO₂ and H₂O.

Sample Application: Apply a small drop of Ethyl 4-chloropicolinate directly onto the ATR

crystal surface.

Spectrum Acquisition: Acquire the sample spectrum, typically by co-adding 32 or 64 scans

over the range of 4000-400 cm⁻¹.

Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or

acetone) after analysis.

Data Interpretation
The IR spectrum must confirm the presence of the key functional groups predicted by the

structure.

Table 3.1: Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Vibration
Functional Group
Assignment

3100-3000 Medium-Weak C-H Stretch Aromatic C-H

2980-2850 Medium C-H Stretch
Aliphatic C-H (in ethyl

group)

~1740 Strong C=O Stretch Ester Carbonyl

1600-1450 Medium-Strong C=C & C=N Stretch Pyridine Ring

1300-1100 Strong C-O Stretch Ester C-O

~850 Strong C-Cl Stretch Aryl-Chloride

Note: Wavenumbers

are typical ranges and

synthesized from

general IR data

tables.[14][15][16][17]

Mass Spectrometry (MS): Confirming Molecular
Weight and Fragmentation
Mass spectrometry provides the exact molecular weight and crucial structural information

through fragmentation analysis. This technique validates the molecular formula established

earlier and offers corroborating evidence for the molecule's connectivity.

Causality Behind Experimental Choices
Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like Ethyl
4-chloropicolinate. It typically generates a protonated molecular ion [M+H]⁺ with minimal

fragmentation, allowing for clear determination of the molecular weight.[3][18] High-resolution

mass spectrometry (e.g., using an Orbitrap or TOF analyzer) is essential for confirming the

elemental composition through an accurate mass measurement.[19]

Experimental Protocol: High-Resolution MS (HRMS)
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Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

like methanol or acetonitrile.

Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump.

Ionization: Apply ESI in positive ion mode.

Mass Analysis: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500 Da).

Data Analysis: Identify the molecular ion peak and analyze its isotopic pattern.

Data Interpretation
The mass spectrum provides two critical pieces of validating information.

1. Molecular Ion and Isotopic Pattern: The primary confirmation comes from the [M+H]⁺ ion.

For C₈H₈ClNO₂, the expected monoisotopic mass is 185.024. The presence of a chlorine atom

creates a characteristic isotopic pattern. Chlorine has two stable isotopes: ³⁵Cl (~75.8%) and

³⁷Cl (~24.2%). This results in two prominent peaks in the mass spectrum:

[M+H]⁺ peak: at m/z corresponding to the molecule with ³⁵Cl.

[M+2+H]⁺ peak: at m/z two units higher, corresponding to the molecule with ³⁷Cl. The

intensity ratio of these peaks will be approximately 3:1, which is a definitive signature for a

monochlorinated compound.[4]

Table 4.1: Expected High-Resolution Mass Spectrometry Data

Ion Calculated m/z Observed m/z Isotope
Relative
Abundance

[C₈H₉³⁵ClNO₂]⁺ 186.0316 ~186.0316 ³⁵Cl ~100%

[C₈H₉³⁷ClNO₂]⁺ 188.0287 ~188.0287 ³⁷Cl ~32%

2. Fragmentation Pattern: While ESI is soft, some fragmentation can occur. Analyzing these

fragments can further confirm the structure. Expected fragmentation pathways include the loss

of the ethoxy group (-OC₂H₅) or the entire ester function.
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X-ray Crystallography: The Definitive 3D Structure
While the spectroscopic methods above provide conclusive evidence for the 2D structure and

connectivity, single-crystal X-ray diffraction provides the unambiguous three-dimensional

arrangement of atoms in the solid state, including bond lengths, bond angles, and

intermolecular packing interactions.[20]

Causality Behind Experimental Choices
This technique is contingent on the ability to grow a high-quality single crystal (typically >0.1

mm in all dimensions) free of significant defects.[20] The crystal is irradiated with

monochromatic X-rays, and the resulting diffraction pattern is used to calculate a 3D electron

density map, from which the atomic positions are determined.[20][21][22] While a specific

structure for Ethyl 4-chloropicolinate may not be publicly available, the methodology is

standard for picolinic acid derivatives.[21]

Experimental Protocol: Single-Crystal X-ray Diffraction
Crystallization: Grow a single crystal of Ethyl 4-chloropicolinate, often via slow evaporation

from a suitable solvent or solvent/anti-solvent system.

Crystal Mounting: Mount a suitable crystal on a goniometer head.

Data Collection: Place the crystal in an X-ray diffractometer and collect diffraction data at a

controlled temperature (often low temperature, e.g., 100 K, to reduce thermal motion).

Structure Solution and Refinement: Process the diffraction data to solve the phase problem

and generate an initial electron density map. Refine the atomic positions and thermal

parameters against the experimental data to produce the final crystal structure.[21]

Data Interpretation
The output of a successful crystallographic analysis includes:

Precise 3D coordinates for each non-hydrogen atom.

Accurate bond lengths and angles, confirming the pyridine ring geometry and ester

conformation.
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Information on crystal packing, revealing intermolecular interactions like π-stacking or weak

non-bonding contacts that govern the solid-state behavior.[21]

Confirmation of the relative orientation of the ester group with respect to the pyridine ring.

Integrated Structural Verification Workflow
The trustworthiness of the final structure is established by the convergence of all analytical

data. No single technique is sufficient, but together they form a powerful, self-validating

workflow.

Synthesis & Initial Characterization

Spectroscopic & Spectrometric Analysis Solid-State Analysis

Data Integration & Final Validation

Ethyl 4-chloropicolinate
(C₈H₈ClNO₂)

NMR Spectroscopy
(¹H, ¹³C)

Provides C-H framework

IR Spectroscopy
(FTIR-ATR)

Identifies functional groups

Mass Spectrometry
(HRMS-ESI)

Confirms molecular formula

X-ray Crystallography
(If crystal available)

Provides 3D structure

Convergent Data Validation

Connectivity & Environment Functional Groups Molecular Weight & Formula Definitive 3D Geometry

Confirmed 3D Structure & Purity Assessment
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Click to download full resolution via product page

Caption: Integrated workflow for the structural elucidation of Ethyl 4-chloropicolinate.

Safety and Handling
As a laboratory chemical, Ethyl 4-chloropicolinate must be handled with appropriate care.

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab

coat.[23][24]

Handling: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

vapors.[23][25] Avoid contact with skin and eyes.[24]

Storage: Store in a tightly closed container in a cool, dry place under an inert atmosphere

(e.g., nitrogen or argon) at 2-8°C.[4]

Hazards: May cause skin, eye, and respiratory irritation.[7][24]

Conclusion
The structural analysis of Ethyl 4-chloropicolinate is a systematic process that relies on the

integration of multiple, complementary analytical techniques. NMR spectroscopy defines the

carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups,

mass spectrometry validates the molecular formula and isotopic composition, and X-ray

crystallography provides the ultimate 3D structural proof. By following this multi-faceted, self-

validating approach, researchers and drug development professionals can proceed with

confidence in the identity and purity of this critical chemical intermediate, ensuring the integrity

and success of their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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